Cas no 2228960-18-5 (2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine)

2,2-Difluoro-1-(furan-3-yl)cyclopropan-1-amine is a fluorinated cyclopropylamine derivative featuring a furan-3-yl substituent. This compound is of interest in medicinal and agrochemical research due to its unique structural motif, combining a difluorocyclopropane ring with a heteroaromatic group. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability. The furan moiety offers opportunities for further functionalization, making it a versatile intermediate in synthetic chemistry. Its rigid cyclopropane core may contribute to selective binding in target interactions. This compound is suitable for applications in drug discovery and the development of bioactive molecules, particularly where fluorinated scaffolds are desired for optimizing physicochemical properties.

2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine structure

2228960-18-5 structure

Product Name:2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine

CAS No:2228960-18-5

MF:C₇H₇F₂NO

MW:159.133388757706

CID:6241701

PubChem ID:165662635

Update Time:2025-06-12

2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine
- 2228960-18-5
- EN300-1928555
- Inchi： 1S/C7H7F2NO/c8-7(9)4-6(7,10)5-1-2-11-3-5/h1-3H,4,10H2
- InChI Key： LMCBHPXFLSLNFQ-UHFFFAOYSA-N
- SMILES： FC1(CC1(C1=COC=C1)N)F

Computed Properties

Exact Mass: 159.04957017g/mol
Monoisotopic Mass: 159.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 39.2Å²

2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1928555-0.05g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	0.05g	$1464.0	2023-09-17
Enamine	EN300-1928555-0.1g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	0.1g	$1533.0	2023-09-17
Enamine	EN300-1928555-0.25g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	0.25g	$1604.0	2023-09-17
Enamine	EN300-1928555-0.5g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	0.5g	$1673.0	2023-09-17
Enamine	EN300-1928555-1.0g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	1g	$1742.0	2023-06-02
Enamine	EN300-1928555-2.5g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	2.5g	$3417.0	2023-09-17
Enamine	EN300-1928555-5.0g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	5g	$5056.0	2023-06-02
Enamine	EN300-1928555-10.0g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	10g	$7497.0	2023-06-02
Enamine	EN300-1928555-1g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	1g	$1742.0	2023-09-17
Enamine	EN300-1928555-5g	2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine	2228960-18-5	5g	$5056.0	2023-09-17

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Additional information on 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine

Research Brief on 2,2-Difluoro-1-(furan-3-yl)cyclopropan-1-amine (CAS: 2228960-18-5): Recent Advances and Applications

The compound 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine (CAS: 2228960-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic versatility of 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the difluorocyclopropane moiety and the furan ring in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent γ-aminobutyric acid (GABA) receptor ligands, showcasing its potential in neurological disorder therapeutics.

In addition to its synthetic applications, 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine has been investigated for its direct biological effects. Preliminary in vitro assays revealed moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its possible role in drug-drug interaction studies. Furthermore, computational docking studies have identified favorable binding interactions with proteins involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development.

The compound's stability and pharmacokinetic properties have also been a subject of recent research. A 2024 pharmacokinetic profiling study indicated that 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. This finding underscores its potential as a viable lead compound for further optimization in preclinical development.

Looking ahead, researchers are exploring the incorporation of 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine into more complex molecular architectures, such as bifunctional prodrugs and targeted delivery systems. Its compatibility with click chemistry approaches has opened new avenues for creating structurally diverse libraries for high-throughput screening. These developments highlight the compound's growing importance in modern drug discovery pipelines.

In conclusion, 2,2-difluoro-1-(furan-3-yl)cyclopropan-1-amine (CAS: 2228960-18-5) represents a promising chemical entity with multifaceted applications in medicinal chemistry. Its unique structural attributes, combined with emerging biological data, position it as a valuable tool for researchers working on next-generation therapeutics. Continued investigation into its structure-activity relationships and mechanism of action will likely yield further insights into its full potential in pharmaceutical development.